Cas no 939050-20-1 (b-5-(Phenylmethyl)-2-benzofuranylboronic Acid)

• Product Name: b-5-(Phenylmethyl)-2-benzofuranylboronic Acid
• CAS No: 939050-20-1
• MF: C₁₅H₁₃BO₃
• MW: 252.072924375534
• CID: 2192932
• Update Time: 2025-06-09

b-5-(Phenylmethyl)-2-benzofuranylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzylbenzofuran-3-ylboronic acid
• Boronicacid,B-[5-(phenylmethyl)-2-benzofuranyl]-
• b-5-(Phenylmethyl)-2-benzofuranylboronic Acid

• Inchi： 1S/C15H13BO3/c17-16(18)14-10-19-15-7-6-12(9-13(14)15)8-11-4-2-1-3-5-11/h1-7,9-10,17-18H,8H2
• InChI Key： COMBCWUSARTVOI-UHFFFAOYSA-N
• SMILES： O1C=C(B(O)O)C2=C1C=CC(=C2)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• Topological Polar Surface Area: 53.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 448.5±37.0 °C at 760 mmHg
• Flash Point: 225.1±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

b-5-(Phenylmethyl)-2-benzofuranylboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)